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Compound of Interest

Compound Name: 1-Iodooctane

Cat. No.: B127717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 1-iodooctane, a versatile haloalkane utilized in various organic synthesis

applications. The information is curated to be a vital resource for professionals in research,

scientific exploration, and drug development.

Chemical Identity and Structure
1-Iodooctane, also known as n-octyl iodide, is a linear alkyl halide. Its structure consists of an

eight-carbon chain with an iodine atom attached to the terminal carbon. This structure imparts a

reactivity profile that is valuable in synthetic organic chemistry, particularly in nucleophilic

substitution and coupling reactions.[1]

Identifier Value

IUPAC Name 1-iodooctane[2]

CAS Number 629-27-6[2][3][4]

Molecular Formula C₈H₁₇I[2][3][4]

Molecular Weight 240.13 g/mol [3][4]

SMILES CCCCCCCCI[2][3]

InChI Key UWLHSHAHTBJTBA-UHFFFAOYSA-N[2]
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Physicochemical Properties
The physical state of 1-iodooctane under standard conditions is a clear, light yellow liquid.[2]

Key physicochemical data are summarized in the table below, providing a quantitative basis for

its handling, application in reactions, and purification processes.

Property Value

Appearance Clear, colorless to amber liquid[5]

Density 1.33 g/mL at 25 °C[6]

Boiling Point 225-226 °C[6]

Melting Point -46 to -45 °C[7]

Refractive Index n20/D 1.4878

Flash Point 87 °C (closed cup)[7]

Solubility Insoluble in water; soluble in organic solvents.[1]

Vapor Pressure Not available

Spectroscopic Data
Spectroscopic data is fundamental for the structural elucidation and purity assessment of 1-
iodooctane. Key spectral information is available across various techniques.

Spectroscopic Technique Data Availability

¹H NMR Available[8]

¹³C NMR Available[9]

FTIR Available[2]

Mass Spectrometry (GC-MS) Available[9]

Raman Spectroscopy Available[9]

Near IR Available[9]
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Detailed experimental protocols for the acquisition of the above spectroscopic data are

instrument-specific and can be found in standard analytical chemistry textbooks. The provided

references point to the availability of the spectral data.

Safety and Handling
Proper handling of 1-iodooctane is crucial to ensure laboratory safety. It is classified as a

hazardous substance with specific handling and storage requirements.

GHS Hazard Information:[2]

Pictogram: GHS07 (Exclamation mark)

Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[10]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[10]

P302+P352: IF ON SKIN: Wash with plenty of water.[10]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[10]

Storage and Stability:

Store in a cool, dry, well-ventilated area away from incompatible substances like strong

oxidizing agents and strong bases.[11][12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b127717?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Iodooctane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Iodooctane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Iodooctane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Iodooctane
https://www.echemi.com/sds/2-iodooctane-pid_Rock6118.html
https://www.echemi.com/sds/2-iodooctane-pid_Rock6118.html
https://www.echemi.com/sds/2-iodooctane-pid_Rock6118.html
https://www.echemi.com/sds/2-iodooctane-pid_Rock6118.html
https://pim-resources.coleparmer.com/sds/68405.pdf
https://www.xixisys.com/substances/629-27-6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep containers tightly closed and protected from light, as it may discolor upon exposure.

[11]

It is often stabilized with copper.

Reactivity and Applications
1-Iodooctane is a key intermediate in organic synthesis. The carbon-iodine bond is relatively

weak, making the iodine a good leaving group in nucleophilic substitution reactions. It is also

utilized in the formation of organometallic reagents.

A notable application includes its use in the study of monolayer formation on silicon surfaces,

where a radical mechanism has been investigated using X-ray photoelectron spectroscopy. It

also undergoes catalytic reduction by nickel(I) salen electrogenerated at a carbon cathode in

dimethylformamide.

Visualizations
The following diagram provides a logical overview of the key properties and information related

to 1-Iodooctane.
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1-Iodooctane: Core Properties Overview

Identification

Physical & Chemical Properties Safety Information Spectroscopic Data

1-Iodooctane
C₈H₁₇I

CAS: 629-27-6

IUPAC: 1-iodooctane MW: 240.13 g/mol

Properties Hazards Analysis

Density: 1.33 g/mL Boiling Point: 225-226 °C Melting Point: -46 °C Appearance: Clear to yellow liquid Skin & Eye Irritant
(H315, H319)

Respiratory Irritation
(H335)

Wear PPE
(Gloves, Goggles) NMR (¹H, ¹³C) FTIR Mass Spec

Click to download full resolution via product page

Caption: Logical overview of 1-Iodooctane's key properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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